1-methyl-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde
Overview
Description
1-methyl-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde, also known as 4-nitrophenylmethylpyrazole-4-carbaldehyde, is an organic compound used in the synthesis of various compounds. It is an important intermediate in the synthesis of heterocyclic compounds and has been used in the synthesis of many different drugs, such as anti-inflammatory agents, antibiotics, and cancer drugs. This compound has been studied extensively in recent years due to its potential applications in the pharmaceutical and chemical industries.
Scientific Research Applications
Photophysical and DFT Studies
- Application: Used in the synthesis of pyrazole-based derivatives for photophysical studies and nonlinear optical (NLO) applications.
- Findings: These derivatives show high first-order hyperpolarizability and second hyperpolarizability, indicating potential in optical applications.
- Source: (Lanke & Sekar, 2016)
Crystal Structure Analysis
- Application: Investigated for its crystal structure to understand the spatial arrangement and properties.
- Findings: The structure provides insights into molecular interactions and steric effects, which are crucial for designing new compounds.
- Source: (Xu & Shi, 2011)
Antimicrobial Activity
- Application: Used in the formation of Schiff bases with chitosan for antimicrobial purposes.
- Findings: These bases showed significant antimicrobial activity against various bacterial and fungal strains.
- Source: (Hamed et al., 2020)
Development of Antimicrobial Agents
- Application: Synthesized as part of a series of compounds for evaluating potential antimicrobial properties.
- Findings: Some derivatives displayed broad-spectrum antimicrobial activities, suggesting use in developing new antimicrobial agents.
- Source: (Bhat et al., 2016)
Synthesis and Biological Evaluation
- Application: Synthesized for assessing antimicrobial activities.
- Findings: The synthesized pyrazole derivatives showed pronounced effects on certain bacterial and fungal strains, indicating potential for creating effective antimicrobial agents.
- Source: (2021)
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
Related compounds, such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, have been identified as inhibitors of cdk2, a protein kinase involved in cell cycle regulation . This suggests that 1-methyl-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde may interact with similar targets, leading to changes in cellular processes.
Biochemical Pathways
Related compounds have been shown to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 1-methyl-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde may have a broad impact on multiple biochemical pathways.
Pharmacokinetics
A study on related pyrano[2,3-d]pyrimidine-2,4-dione derivatives suggested that most of the synthesized compounds were predicted to have good pharmacokinetics properties in a theoretical kinetic study .
Result of Action
Related compounds have been shown to exhibit potent inhibitory activity against various cancer cell lines , suggesting that this compound may have similar effects.
properties
IUPAC Name |
1-methyl-3-(4-nitrophenyl)pyrazole-4-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O3/c1-13-6-9(7-15)11(12-13)8-2-4-10(5-3-8)14(16)17/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKLCGAXUHOFAOQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2=CC=C(C=C2)[N+](=O)[O-])C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.